Cas no 189063-31-8 (4-2-(morpholin-4-yl)ethoxybenzene-1-sulfonamide)

• Product Name: 4-2-(morpholin-4-yl)ethoxybenzene-1-sulfonamide
• CAS No: 189063-31-8
• MF: C₁₂H₁₈N₂O₄S
• MW: 286.347321987152
• CID: 2786167
• PubChem ID: 18971452
• Update Time: 2025-10-31

4-2-(morpholin-4-yl)ethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-2-(morpholin-4-yl)ethoxybenzene-1-sulfonamide
• SCHEMBL7470346
• WAKMPLDWYRISBC-UHFFFAOYSA-N
• 4-[2-(Morpholin-4-yl)ethoxy]benzene-1-sulfonamide
• 189063-31-8
• CCG-357747
• 4-(2-morpholinoethyloxy)benzenesulfonamide
• AKOS017283028
• Z149159182
• CHEMBL3402970
• DTXSID00596998
• BDBM50066122
• EN300-17585773

• Inchi： 1S/C12H18N2O4S/c13-19(15,16)12-3-1-11(2-4-12)18-10-7-14-5-8-17-9-6-14/h1-4H,5-10H2,(H2,13,15,16)
• InChI Key： WAKMPLDWYRISBC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCCN1CCOCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 286.09872823Da
• Monoisotopic Mass: 286.09872823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 90.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-2-(morpholin-4-yl)ethoxybenzene-1-sulfonamide

Introduction to 4-(2-(Morpholin-4-yl)ethoxy)benzene sulfonamide

CAS No. 189063-31-8, commonly referred to as 4-(2-(Morpholin-4-yl)ethoxy)benzene sulfonamide, is a chemical compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. The molecule consists of a benzene ring substituted with a sulfonamide group and a morpholine-containing ethoxy substituent, making it a versatile building block for further chemical modifications.

The synthesis of 4-(2-(Morpholin-4-yl)ethoxy)benzene sulfonamide typically involves multi-step reactions, often starting from benzene sulfonamide derivatives. The introduction of the morpholine moiety is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and desired stereochemistry. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield.

One of the most notable applications of this compound is in the development of advanced materials, particularly in the field of polymer chemistry. The sulfonamide group imparts unique electronic properties, while the morpholine substituent enhances solubility and stability in various solvents. These characteristics make it an ideal candidate for use in high-performance polymers, which are increasingly sought after in industries such as electronics and aerospace.

In addition to its material science applications, 4-(2-(Morpholin-4-yl)ethoxy)benzene sulfonamide has shown promise in biological systems. Recent studies have explored its potential as a bioactive molecule, particularly in drug delivery systems. The morpholine group is known for its ability to interact with biological membranes, suggesting that this compound could serve as a carrier for therapeutic agents. Furthermore, its sulfonamide functionality may contribute to enzymatic interactions, making it a valuable tool in pharmacological research.

The structural versatility of this compound also extends to its use as an intermediate in the synthesis of more complex molecules. By modifying the substituents on the benzene ring or altering the morpholine moiety, chemists can tailor the properties of the resulting compounds for specific applications. This adaptability underscores its importance as a foundational material in modern chemical research.

From an environmental standpoint, researchers have been investigating the biodegradability and ecological impact of CAS No. 189063-31-8. Understanding its behavior in natural systems is crucial for ensuring sustainable practices in its production and application. Initial findings suggest that under certain conditions, the compound can undergo microbial degradation, though further studies are needed to fully assess its environmental footprint.

In conclusion, 4-(2-(Morpholin-4-yl)ethoxy)benzene sulfonamide, with its unique combination of functional groups and structural flexibility, continues to be a focal point in both academic and industrial research. Its diverse applications span from advanced materials to biotechnology, with ongoing studies exploring new avenues for its utilization. As research progresses, this compound is poised to play an increasingly important role in shaping future innovations across multiple disciplines.